Cas no 2138333-97-6 (1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro-)

• Product Name: 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro-
• CAS No: 2138333-97-6
• MF: C₁₂H₂₃ClN₂O
• MW: 246.776822328568
• CID: 5261091
• Update Time: 2025-10-28

1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro-

• Inchi： 1S/C12H23ClN2O/c1-9(2)7-10-4-6-15(8-11(10)14)12(16)3-5-13/h9-11H,3-8,14H2,1-2H3
• InChI Key： BVMMCGTZHZFMBY-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC(C)C)C(N)C1)(=O)CCCl

Additional information on 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro-

1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro- (CAS No. 2138333-97-6): A Comprehensive Overview

The compound 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro- (CAS No. 2138333-97-6) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The synthesis and characterization of this molecule have opened new avenues for research, particularly in the design of novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new drugs. The presence of a piperidine ring in the molecular structure of this compound not only enhances its pharmacological activity but also contributes to its stability and bioavailability. Piperidine derivatives are well-known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The specific substitution pattern in 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro- (CAS No. 2138333-97-6) makes it a promising candidate for further investigation.

The chloro-substituted propanone moiety introduces additional reactivity, enabling various functional group transformations that can be exploited in drug synthesis. This feature is particularly valuable in medicinal chemistry, where the ability to modify molecular structure is crucial for optimizing pharmacokinetic and pharmacodynamic properties. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

Recent studies have highlighted the importance of understanding the mechanistic aspects of drug action. Computational modeling and molecular dynamics simulations have been instrumental in predicting the interactions between this compound and biological targets. These studies have revealed that 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro- (CAS No. 2138333-97-6) can bind effectively to several key enzymes and receptors involved in disease pathways. This binding affinity has been correlated with its potential therapeutic efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. The use of chiral auxiliaries has also been explored to achieve enantioselective synthesis, which is critical for developing enantiomerically pure drugs with improved pharmacological profiles.

In vitro and in vivo studies have provided valuable insights into the biological activity of 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro- (CAS No. 2138333-97-6). Preliminary results indicate that this compound exhibits significant inhibitory effects on various disease-related targets. For instance, it has shown promise in inhibiting enzymes involved in inflammation and pain pathways. Additionally, its interaction with specific receptors has been linked to potential applications in central nervous system disorders.

The development of novel drug candidates is often hampered by issues related to solubility, bioavailability, and metabolic stability. The structural features of this compound have been engineered to address these challenges. For example, the presence of polar functional groups enhances water solubility, while lipophilic substituents improve membrane permeability. These modifications are essential for ensuring that the drug reaches its target site effectively.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before clinical trials can commence. The synthetic route for 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro- (CAS No. 2138333-97-6) has been optimized to meet these stringent requirements. Process analytical technology (PAT) has been integrated into the manufacturing process to monitor key parameters in real-time, ensuring consistent product quality.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical practice. Novel delivery systems and formulation strategies are also being explored to enhance the therapeutic index of this compound.

In conclusion, 1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-3-chloro- (CAS No. 2138333-97-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it a valuable asset in the quest for novel therapeutic agents.